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  4. 5-(3,4-Dimethylphenyl)sulfonyl-7-ethyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
5-(3,4-Dimethylphenyl)sulfonyl-7-ethyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one 5-(3,4-Dimethylphenyl)sulfonyl-7-ethyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Brand Name: Vulcanchem
CAS No.: 853753-24-9
VCID: VC0358033
InChI: InChI=1S/C22H22N4O3S/c1-5-25-19(23)18(30(28,29)16-9-8-13(2)15(4)11-16)12-17-21(25)24-20-14(3)7-6-10-26(20)22(17)27/h6-12,23H,5H2,1-4H3
SMILES: CCN1C2=C(C=C(C1=N)S(=O)(=O)C3=CC(=C(C=C3)C)C)C(=O)N4C=CC=C(C4=N2)C
Molecular Formula: C22H22N4O3S
Molecular Weight: 422.5g/mol

5-(3,4-Dimethylphenyl)sulfonyl-7-ethyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

CAS No.: 853753-24-9

Main Products

VCID: VC0358033

Molecular Formula: C22H22N4O3S

Molecular Weight: 422.5g/mol

5-(3,4-Dimethylphenyl)sulfonyl-7-ethyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one - 853753-24-9

CAS No. 853753-24-9
Product Name 5-(3,4-Dimethylphenyl)sulfonyl-7-ethyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Molecular Formula C22H22N4O3S
Molecular Weight 422.5g/mol
IUPAC Name 5-(3,4-dimethylphenyl)sulfonyl-7-ethyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Standard InChI InChI=1S/C22H22N4O3S/c1-5-25-19(23)18(30(28,29)16-9-8-13(2)15(4)11-16)12-17-21(25)24-20-14(3)7-6-10-26(20)22(17)27/h6-12,23H,5H2,1-4H3
Standard InChIKey IYPYJOJJSSBYBW-UHFFFAOYSA-N
SMILES CCN1C2=C(C=C(C1=N)S(=O)(=O)C3=CC(=C(C=C3)C)C)C(=O)N4C=CC=C(C4=N2)C
Canonical SMILES CCN1C2=C(C=C(C1=N)S(=O)(=O)C3=CC(=C(C=C3)C)C)C(=O)N4C=CC=C(C4=N2)C
PubChem Compound 3743679
Last Modified Nov 11 2021
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